Cas no 2865208-89-3 (3-Bromo-5,6-dichloropyrazolo[1,5-A]pyrimidin-7-amine)

3-Bromo-5,6-dichloropyrazolo[1,5-A]pyrimidin-7-amine is a heterocyclic compound featuring a pyrazolopyrimidine core with bromo, dichloro, and amine functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the synthesis of biologically active molecules. The presence of multiple halogen substituents enhances reactivity, enabling selective modifications for targeted applications. This compound exhibits potential in medicinal chemistry as a scaffold for kinase inhibitors or antimicrobial agents due to its electron-deficient aromatic system. High purity and stability under standard conditions further support its utility in synthetic workflows. Researchers value its versatility in constructing complex heterocyclic frameworks for drug discovery and development.
3-Bromo-5,6-dichloropyrazolo[1,5-A]pyrimidin-7-amine structure
2865208-89-3 structure
Product Name:3-Bromo-5,6-dichloropyrazolo[1,5-A]pyrimidin-7-amine
CAS No:2865208-89-3
MF:C6H3BrCl2N4
MW:281.924817323685
CID:6795942
PubChem ID:168476955
Update Time:2025-10-24

3-Bromo-5,6-dichloropyrazolo[1,5-A]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 3-BROMO-5,6-DICHLOROPYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
    • F93527
    • 2865208-89-3
    • 3-Bromo-5,6-dichloropyrazolo[1,5-A]pyrimidin-7-amine
    • Inchi: 1S/C6H3BrCl2N4/c7-2-1-11-13-5(10)3(8)4(9)12-6(2)13/h1H,10H2
    • InChI Key: MSWUGEBOVMIKBU-UHFFFAOYSA-N
    • SMILES: BrC1C=NN2C(=C(C(=NC2=1)Cl)Cl)N

Computed Properties

  • Exact Mass: 279.89181g/mol
  • Monoisotopic Mass: 279.89181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 56.2Ų

3-Bromo-5,6-dichloropyrazolo[1,5-A]pyrimidin-7-amine Pricemore >>

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